Cas no 1013929-55-9 (3-amino-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-amino-1,2-oxazole-5-carboxylic acid
• CAS No: 1013929-55-9
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• MDL: MFCD11111718
• CID: 1090670
• PubChem ID: 55264687
• Update Time: 2025-04-20

3-amino-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminoisoxazole-5-carboxylic acid
• 3-Amino-1,2-oxazole-5-carboxylic acid
• 3-amino-isoxazole-5-carboxylic acid
• DA-24177
• 1013929-55-9
• EN300-258005
• 3-Aminoisoxazole-5-carboxylicacid
• KZRBTFSMIBKPGE-UHFFFAOYSA-N
• AKOS006307187
• D78674
• DTXSID40717105
• SCHEMBL186456
• 3-amino-1,2-oxazole-5-carboxylic acid

• MDL： MFCD11111718
• Inchi： 1S/C4H4N2O3/c5-3-1-2(4(7)8)9-6-3/h1H,(H2,5,6)(H,7,8)
• InChI Key： KZRBTFSMIBKPGE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(N)=N1

Computed Properties

• Exact Mass: 128.02219199g/mol
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams